Cas no 1312007-39-8 (methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate)

• Product Name: methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate
• CAS No: 1312007-39-8
• MF: C₁₃H₁₆ClNO₄S
• MW: 317.78844165802
• CID: 6207911
• PubChem ID: 53561876
• Update Time: 2025-10-29

methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate
• Z1070757084
• methyl 2-[2-(2-chlorophenyl)ethenesulfonamido]-2-methylpropanoate
• methyl 2-[[(E)-2-(2-chlorophenyl)ethenyl]sulfonylamino]-2-methylpropanoate
• EN300-26578262
• 1312007-39-8

• Inchi： 1S/C13H16ClNO4S/c1-13(2,12(16)19-3)15-20(17,18)9-8-10-6-4-5-7-11(10)14/h4-9,15H,1-3H3/b9-8+
• InChI Key： AEKHNANKNGWXLJ-CMDGGOBGSA-N
• SMILES： ClC1C=CC=CC=1/C=C/S(NC(C(=O)OC)(C)C)(=O)=O

Computed Properties

• Exact Mass: 317.0488569g/mol
• Monoisotopic Mass: 317.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.8Ų

Additional information on methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate

Professional Introduction to Methyl 2-2-(2-Chlorophenyl)ethenesulfonamido-2-methylpropanoate (CAS No. 1312007-39-8)

Methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate (CAS No. 1312007-39-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications, particularly in drug discovery and development.

The molecular framework of Methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate incorporates a sulfonamide moiety linked to an ester group, which is flanked by a phenyl ring substituted with a chlorine atom. This structural configuration imparts distinct chemical properties, including solubility characteristics and reactivity patterns, that are highly relevant for medicinal chemistry applications.

In recent years, the sulfonamide group has been extensively studied due to its broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and antiviral properties, making them integral components in the design of therapeutic agents. The presence of the 2-chlorophenyl substituent further enhances the pharmacological potential of this compound by influencing its electronic distribution and metabolic stability.

The ester functionality in Methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate contributes to its versatility in chemical transformations, enabling modifications that can fine-tune its biological activity. This aspect is particularly valuable in the context of drug development, where structural optimization is often required to achieve desired pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have facilitated the exploration of Methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate's interactions with biological targets. Molecular docking studies have revealed its potential binding affinity to enzymes and receptors involved in critical metabolic pathways. These findings align with emerging research trends that emphasize the importance of structure-based drug design in accelerating the discovery of novel therapeutics.

The compound's solubility profile, influenced by both the sulfonamide and ester groups, also plays a crucial role in its formulation as a drug candidate. Enhanced solubility can lead to improved bioavailability, which is a key factor in determining the efficacy of pharmaceutical agents. Ongoing research is focused on optimizing solubility parameters through structural modifications, ensuring that Methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate can be effectively delivered to target tissues.

In addition to its pharmacological relevance, Methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate has shown promise in preclinical studies as a scaffold for developing new therapeutic entities. Its unique structural features provide a foundation for generating derivatives with enhanced potency and selectivity. The integration of machine learning algorithms into virtual screening processes has further accelerated the identification of promising analogs based on this compound's core structure.

The synthesis of Methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications. The development of greener synthetic routes is also gaining traction, aligning with global efforts to promote sustainable chemistry practices.

The compound's stability under various storage conditions is another critical consideration in its development as a pharmaceutical product. Studies have been conducted to evaluate its shelf life and degradation profiles under different environmental conditions, ensuring that it remains chemically intact during manufacturing, distribution, and usage. These stability assessments are essential for regulatory compliance and ensuring patient safety.

Emerging research indicates that Methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate may have applications beyond traditional pharmaceuticals. Its structural motifs are reminiscent of compounds used in agrochemicals and specialty chemicals, suggesting potential utility in these industries as well. The exploration of such cross-disciplinary applications can lead to innovative solutions and economic benefits.

In conclusion, Methyl 2-2-(2-chlorophenyl)ethenesulfonamido-2-methylpropanoate(CAS No. 1312007-39-8) represents a significant advancement in the realm of organic chemistry and biomedicine. Its unique molecular architecture and functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in shaping the future of therapeutic interventions.